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Compound of Interest

Compound Name: Valeriandoid F

Cat. No.: B15614062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation and

spectroscopic data of Valeriandoid F, an iridoid isolated from Valeriana jatamansi. The

information presented herein is intended to serve as a valuable resource for researchers

engaged in natural product chemistry, pharmacology, and drug development.

Core Structure and Elucidation
Valeriandoid F is an iridoid, a class of monoterpenoids characterized by a cyclopentane-[c]-

pyran skeleton. Its structure was first elucidated by Xu et al. in 2012 through extensive

spectroscopic analysis. The elucidation process involved a combination of one- and two-

dimensional nuclear magnetic resonance (NMR) spectroscopy, including ¹H-NMR, ¹³C-NMR,

DEPT-135, ¹H-¹H COSY, HMQC, and HMBC experiments, as well as high-resolution

electrospray ionization mass spectrometry (HR-ESI-MS)[1][2].

Spectroscopic Data
The following tables summarize the key quantitative spectroscopic data for Valeriandoid F.

Table 1: ¹H-NMR Spectroscopic Data for Valeriandoid F
(CDCl₃)
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Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J in Hz)

1 5.88 d 2.4

3 7.46 s

5 2.94 m

6 2.05 m

7 5.34 t 9.0

8 2.58 m

9 4.89 d 8.4

10a 4.25 d 12.0

10b 4.15 d 12.0

11 4.67 s

2' 2.20 m

3' 0.98 d 6.6

4' 0.96 d 6.6

2'' 2.20 m

3'' 0.98 d 6.6

4'' 0.96 d 6.6

OAc 2.08 s

Data sourced from supplementary materials of related studies citing the original work.

Table 2: ¹³C-NMR Spectroscopic Data for Valeriandoid F
(CDCl₃)
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Position Chemical Shift (δ) ppm

1 94.2

3 152.1

4 110.2

5 40.1

6 33.5

7 78.1

8 44.2

9 77.8

10 63.8

11 61.2

1' 172.5

2' 43.2

3' 18.7

4' 18.7

1'' 172.5

2'' 43.2

3'' 18.7

4'' 18.7

OAc (C=O) 170.2

OAc (CH₃) 20.9

Data sourced from supplementary materials of related studies citing the original work.

Table 3: Mass Spectrometry Data for Valeriandoid F
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Technique Ionization Mode Observed m/z Molecular Formula

HR-ESI-MS Positive [M+Na]⁺ C₂₂H₃₀O₉Na

This data is consistent with the initial report of Valeriandoid F[1][2].

Experimental Protocols
The following is a generalized protocol for the isolation and purification of Valeriandoid F from

Valeriana jatamansi, based on typical methods for iridoid extraction from this plant.

1. Plant Material and Extraction:

The air-dried and powdered roots of Valeriana jatamansi are extracted exhaustively with 95%

ethanol at room temperature.

The resulting ethanol extract is concentrated under reduced pressure to yield a crude

extract.

2. Fractionation:

The crude extract is suspended in water and partitioned successively with petroleum ether,

ethyl acetate, and n-butanol.

The ethyl acetate fraction, which typically contains the iridoids, is concentrated.

3. Chromatographic Purification:

The ethyl acetate fraction is subjected to column chromatography on silica gel.

A gradient elution system is employed, starting with a non-polar solvent (e.g., petroleum

ether or hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl

acetate and then methanol).

Fractions are collected and monitored by thin-layer chromatography (TLC).

Fractions containing compounds with similar TLC profiles to known iridoids are combined.
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4. Final Purification:

The combined fractions are further purified by repeated column chromatography, often on

silica gel and/or Sephadex LH-20.

Final purification is typically achieved using preparative high-performance liquid

chromatography (HPLC) to yield pure Valeriandoid F.

Visualizations
The following diagrams illustrate the general workflow for the isolation and characterization of

Valeriandoid F.
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Caption: General Experimental Workflow for Valeriandoid F Isolation.
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Caption: Logical Flow of Valeriandoid F Structure Elucidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15614062?utm_src=pdf-body-img
https://www.benchchem.com/product/b15614062?utm_src=pdf-body
https://www.benchchem.com/product/b15614062?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Three new iridoids from the roots of Valeriana jatamansi - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Valeriandoid F: A Technical Guide to its Structure and
Spectroscopic Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614062#valeriandoid-f-structure-elucidation-and-
spectroscopic-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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